1-Benzyl-4-cyano-1-methyl-4-phenylpiperidinium iodide

• CAS No.: 73771-87-6
• Molecular Formula: C20H23IN2
• Molecular Weight: 418.3 g/mol
• IUPAC Name: 1-benzyl-1-methyl-4-phenylpiperidin-1-ium-4-carbonitrile;iodide
• InChI: InChI=1S/C20H23N2.HI/c1-22(16-18-8-4-2-5-9-18)14-12-20(17-21,13-15-22)19-10-6-3-7-11-19;/h2-11H,12-16H2,1H3;1H/q+1;/p-1
• InChI Key: ZWLVVBPWCGVFJX-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CCC(CC1)(C#N)C2=CC=CC=C2)CC3=CC=CC=C3.[I-]

Description

1-Benzyl-4-cyano-1-methyl-4-phenylpiperidinium iodide is a chemical compound with the molecular formula C20H23IN2

Preparation Methods

The synthesis of 1-Benzyl-4-cyano-1-methyl-4-phenylpiperidinium iodide typically involves the reaction of 1-benzyl-4-cyano-4-phenylpiperidine with methyl iodide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1-Benzyl-4-cyano-1-methyl-4-phenylpiperidinium iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the iodide ion is replaced by other nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. .

Scientific Research Applications

1-Benzyl-4-cyano-1-methyl-4-phenylpiperidinium iodide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemical intermediates and as a reagent in organic synthesis

Mechanism of Action

The mechanism of action of 1-Benzyl-4-cyano-1-methyl-4-phenylpiperidinium iodide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets involved are subjects of ongoing research .

Comparison with Similar Compounds

1-Benzyl-4-cyano-1-methyl-4-phenylpiperidinium iodide can be compared with other similar compounds, such as:

1-Benzyl-4-cyano-4-phenylpiperidine hydrochloride: This compound has a similar structure but differs in its counterion.

1-Benzyl-4-cyano-4-phenylpiperidine: Lacks the methyl group and iodide ion, leading to different chemical properties and reactivity.

1-Benzyl-4-cyano-4-phenylpiperidinium chloride: Similar structure with chloride as the counterion, which may affect its solubility and reactivity